Cas no 1997030-16-6 (tert-butyl N-[2-oxo-4-(thiophen-3-yl)butyl]carbamate)

• Product Name: tert-butyl N-[2-oxo-4-(thiophen-3-yl)butyl]carbamate
• CAS No: 1997030-16-6
• MF: C₁₃H₁₉NO₃S
• MW: 269.359862565994
• CID: 6193235
• PubChem ID: 165468576
• Update Time: 2025-07-22

tert-butyl N-[2-oxo-4-(thiophen-3-yl)butyl]carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-797491
• tert-butyl N-[2-oxo-4-(thiophen-3-yl)butyl]carbamate
• 1997030-16-6

• Inchi： 1S/C13H19NO3S/c1-13(2,3)17-12(16)14-8-11(15)5-4-10-6-7-18-9-10/h6-7,9H,4-5,8H2,1-3H3,(H,14,16)
• InChI Key： MEUPAUVTJGCDMK-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)CCC(CNC(=O)OC(C)(C)C)=O

Computed Properties

• Exact Mass: 269.10856464g/mol
• Monoisotopic Mass: 269.10856464g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 83.6Ų

Additional information on tert-butyl N-[2-oxo-4-(thiophen-3-yl)butyl]carbamate

Professional Introduction to tert-butyl N-[2-oxo-4-(thiophen-3-yl)butyl]carbamate (CAS No. 1997030-16-6)

tert-butyl N-[2-oxo-4-(thiophen-3-yl)butyl]carbamate, identified by its Chemical Abstracts Service (CAS) number 1997030-16-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of carbamates, which are widely recognized for their versatile applications in drug development due to their structural stability and biological activity. The presence of a thiophen-3-yl moiety in its molecular structure introduces unique electronic and steric properties, making it a promising candidate for various biochemical interactions.

The molecular framework of tert-butyl N-[2-oxo-4-(thiophen-3-yl)butyl]carbamate consists of a carbamate functional group linked to a tert-butyl group, which enhances its lipophilicity and metabolic stability. The 2-oxo substituent further contributes to its reactivity, allowing for potential modifications that could be exploited in the synthesis of more complex derivatives. This structural configuration suggests that the compound may exhibit inhibitory effects on certain enzymatic pathways, particularly those involving thiol-reactive centers, which are critical in many disease mechanisms.

In recent years, the pharmaceutical industry has seen a surge in the exploration of thiophene-based compounds due to their demonstrated efficacy in treating neurological disorders, cancer, and infectious diseases. The thiophen-3-yl group in tert-butyl N-[2-oxo-4-(thiophen-3-yl)butyl]carbamate is particularly noteworthy, as thiophenes are known to interact with biological targets such as enzymes and receptors with high affinity. This interaction is often mediated through hydrogen bonding and hydrophobic interactions, which can be fine-tuned by structural modifications. The carbamate portion of the molecule serves as a hinge point for further derivatization, enabling chemists to design analogs with enhanced pharmacokinetic profiles.

One of the most compelling aspects of tert-butyl N-[2-oxo-4-(thiophen-3-yl)butyl]carbamate is its potential application in the development of kinase inhibitors. Kinases are a family of enzymes that play a pivotal role in cell signaling pathways, and their dysregulation is implicated in numerous diseases, including cancer. The thiophen-3-yl group can be engineered to mimic natural substrates or inhibitors of kinases, thereby disrupting aberrant signaling cascades. Preliminary studies have indicated that derivatives of this compound may exhibit potent inhibitory activity against specific kinases, making them valuable tools for both research and therapeutic purposes.

The synthesis of tert-butyl N-[2-oxo-4-(thiophen-3-yl)butyl]carbamate involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of the carbamate group typically involves the reaction of an acid chloride or an ester with an amine, while the thiophene ring can be incorporated through palladium-catalyzed cross-coupling reactions such as Suzuki or Stille couplings. These synthetic strategies highlight the compound's versatility and the synthetic chemist's ability to manipulate its structure for desired biological outcomes.

From a computational chemistry perspective, the three-dimensional structure of tert-butyl N-[2-oxo-4-(thiophen-3-y l)butyl]carbamate has been modeled using density functional theory (DFT) to predict its interactions with biological targets. These simulations have revealed that the compound adopts a conformation that optimally fits into active sites on enzymes and receptors, suggesting strong binding affinities. Additionally, molecular dynamics studies have shown that the tert-butyl group enhances solubility while maintaining stability under physiological conditions, which is crucial for drug delivery systems.

The pharmacological potential of tert-butyl N-[2 oxo -4 - (thiophen -3 - yl )but yl ]carbam ate has been further explored through in vitro assays that measure its ability to modulate enzyme activity and cell proliferation. Initial results have demonstrated promising inhibitory effects on certain kinases and proteases, which are key players in inflammatory responses and tumor growth. These findings have prompted researchers to investigate analogs with improved selectivity and reduced toxicity. By leveraging structure-based drug design principles, scientists aim to optimize this compound into a lead candidate for clinical trials.

In conclusion,tert-but yl N -[ 2 - ox o - 4 - ( thi o ph ene - 3 - y l )bu t y l ]ca rb am ate ( CAS No . 1997030 -16 -6) represents a significant advancement in medicinal chemistry due to its unique structural features and biological potential. Its incorporation into drug discovery pipelines holds promise for addressing a wide range of therapeutic challenges. As research progresses, this compound will likely serve as a foundation for developing novel therapeutics that target critical disease pathways with high precision .